![molecular formula C10H11ClF3NO2 B580656 (S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride CAS No. 1217809-78-3](/img/structure/B580656.png)
(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride
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Overview
Description
“(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride” is a chemical compound with the IUPAC name (3S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride . It has a molecular weight of 269.65 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10F3NO2.ClH/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16;/h2,4,6H,1,3,14H2,(H,15,16);1H/t6-;/m0./s1 . This indicates that the compound contains a chiral center at the 3rd carbon atom in the butanoic acid chain, and the (S)-isomer is specified.Scientific Research Applications
Pharmacological Properties of Phenolic Compounds
Phenolic acids, including Chlorogenic Acid (CGA), exhibit a wide range of biological and pharmacological effects. CGA, an abundant isomer among caffeoylquinic acid isomers found in green coffee extracts and tea, demonstrates antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension activities, and more. It plays crucial roles in lipid and glucose metabolism regulation, potentially offering therapeutic benefits in treating hepatic steatosis, cardiovascular disease, diabetes, and obesity. The versatility of phenolic compounds like CGA in addressing various health issues underlines the potential for scientific research applications of similarly structured compounds or those with related functionalities (Naveed et al., 2018).
Environmental and Analytical Applications
Research on the environmental impact and analytical detection of chlorinated compounds, such as 2,4-D herbicide, demonstrates the importance of understanding the toxicity, mutagenicity, and environmental fate of chemical substances. Studies on 2,4-D have provided insights into its toxicology, emphasizing the need for ongoing research into the effects of chemical compounds on health and the environment. This area of research is relevant for assessing the impact of various chemical substances, including those similar to "(S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride," on ecosystems and human health (Zuanazzi et al., 2020).
Biochemical and Biotechnological Research
The review on biomass-derived levulinic acid for application in drug synthesis illustrates the significance of bio-based chemicals in the development of pharmaceuticals. Levulinic acid, with its carbonyl and carboxyl functional groups, serves as a versatile precursor in drug synthesis, underscoring the potential of bio-based compounds in medicinal chemistry. This example highlights the growing interest in utilizing renewable resources for pharmaceutical applications, which could extend to research on "this compound" and its derivatives (Zhang et al., 2021).
Safety and Hazards
properties
IUPAC Name |
(3S)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F3NO2.ClH/c11-7-4-9(13)8(12)2-5(7)1-6(14)3-10(15)16;/h2,4,6H,1,3,14H2,(H,15,16);1H/t6-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZHZEWNJQKHBTG-RGMNGODLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)F)F)CC(CC(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C(=CC(=C1F)F)F)C[C@@H](CC(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClF3NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30661608 |
Source
|
Record name | (3S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30661608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1217809-78-3 |
Source
|
Record name | Benzenebutanoic acid, β-amino-2,4,5-trifluoro-, hydrochloride (1:1), (βS)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1217809-78-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3S)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30661608 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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